MKC-3946
MKC-3946
MKC3946 is a potent and soluble IRE1α inhibitor. MKC-3946 blocks XBP1 mRNA splicing and exhibits cytotoxicity against AML cells.
Brand Name:
Vulcanchem
CAS No.:
1093119-54-0
VCID:
VC0535698
InChI:
InChI=1S/C21H20N2O3S/c1-22-8-10-23(11-9-22)21(26)20-7-6-19(27-20)15-2-4-16-14(12-15)3-5-18(25)17(16)13-24/h2-7,12-13,25H,8-11H2,1H3
SMILES:
CN1CCN(CC1)C(=O)C2=CC=C(S2)C3=CC4=C(C=C3)C(=C(C=C4)O)C=O
Molecular Formula:
C21H20N2O3S
Molecular Weight:
380.46
MKC-3946
CAS No.: 1093119-54-0
Inhibitors
VCID: VC0535698
Molecular Formula: C21H20N2O3S
Molecular Weight: 380.46
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1093119-54-0 |
---|---|
Product Name | MKC-3946 |
Molecular Formula | C21H20N2O3S |
Molecular Weight | 380.46 |
IUPAC Name | 2-hydroxy-6-[5-(4-methylpiperazine-1-carbonyl)thiophen-2-yl]naphthalene-1-carbaldehyde |
Standard InChI | InChI=1S/C21H20N2O3S/c1-22-8-10-23(11-9-22)21(26)20-7-6-19(27-20)15-2-4-16-14(12-15)3-5-18(25)17(16)13-24/h2-7,12-13,25H,8-11H2,1H3 |
Standard InChIKey | IVQVBMWPWPTSNO-UHFFFAOYSA-N |
SMILES | CN1CCN(CC1)C(=O)C2=CC=C(S2)C3=CC4=C(C=C3)C(=C(C=C4)O)C=O |
Appearance | Solid powder |
Description | MKC3946 is a potent and soluble IRE1α inhibitor. MKC-3946 blocks XBP1 mRNA splicing and exhibits cytotoxicity against AML cells. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | MKC-3946; MKC 3946; MKC3946. |
Reference | 1. Mimura N, et al. Blockade of XBP1 splicing by inhibition of IRE1α is a promising therapeutic option in multiple myeloma. Blood. 2012 Jun 14;119(24):5772-81. 2. Sun H, et al. Inhibition of IRE1α-driven pro-survival pathways is a promising therapeutic application in acute myeloid leukemia. Oncotarget. 2016 Apr 5;7(14):18736-49. |
PubChem Compound | 59599728 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume